![molecular formula C7H6F3NO B1420477 2-Methoxy-6-(trifluoromethyl)pyridine CAS No. 34486-18-5](/img/structure/B1420477.png)
2-Methoxy-6-(trifluoromethyl)pyridine
Overview
Description
2-Methoxy-6-(trifluoromethyl)pyridine is a chemical compound with the CAS Number: 34486-18-5. Its molecular weight is 177.13 and its IUPAC name is methyl 6-(trifluoromethyl)-2-pyridinyl ether . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, including this compound, is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a fluorine atom and a pyridine in its structure . The InChI code for this compound is 1S/C7H6F3NO/c1-12-6-4-2-3-5 (11-6)7 (8,9)10/h2-4H,1H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . Its molecular weight is 177.13 . The compound’s unique physical and chemical properties are thought to be due to the combination of the unique characteristics of the fluorine atom and the pyridine moiety .Scientific Research Applications
Synthesis and Biological Activity
2-Methoxy-6-(trifluoromethyl)pyridine derivatives have been synthesized and studied for their antibacterial and antifungal activities. Some derivatives demonstrated moderate activity against both Gram-positive and Gram-negative bacteria, as well as fungi, suggesting potential applications in medicine and agriculture (Bhuva et al., 2015).
Corrosion Inhibition
Pyridine derivatives, including those related to This compound , have been investigated for their corrosion inhibition properties. Studies on mild steel in hydrochloric acid environments revealed that these derivatives are effective corrosion inhibitors, with potential applications in industrial chemistry and engineering (Ansari et al., 2015).
Catalysis and Industrial Chemistry
New iron-based bis(imino)pyridine and acetyliminopyridine complexes related to This compound have been synthesized and demonstrated as active catalysts for the oligomerization of ethylene, suggesting their utility in polymer production and industrial chemistry (Bluhm et al., 2004).
Synthetic Chemistry and Medicinal Applications
The compound has served as a building block for the synthesis of trifluoromethyl-substituted aminopyrroles, which hold promise in various medicinal and synthetic chemistry applications (Khlebnikov et al., 2018).
Magnetism Studies
This compound derivatives have been used in synthesizing tetranuclear lanthanide(III) complexes, contributing to the understanding of magnetic properties and molecular magnetism (Goura et al., 2014).
Organometallic Chemistry
The compound's derivatives have been utilized in the synthesis of potential hemilabile (imino)pyridine palladium(II) complexes, providing insights into ethylene dimerization and organometallic catalysis (Nyamato et al., 2015).
X-ray Diffraction Studies
This compound derivatives have been subjected to X-ray diffraction studies, highlighting their molecular structure and potential for further applications in material science and chemistry (Bakharev et al., 2008).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known that the compound is a metabolite of certain pesticides , suggesting that it may interact with biological targets similar to those of its parent compounds.
Mode of Action
As a metabolite of certain pesticides, it may share similar mechanisms of action with these compounds, potentially interacting with enzymes or receptors in pests to disrupt their normal biological processes .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Methoxy-6-(trifluoromethyl)pyridine is currently limited
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . For instance, the compound’s effectiveness may be affected by factors such as temperature, pH, and the presence of other chemicals in the environment . .
Biochemical Analysis
Biochemical Properties
2-Methoxy-6-(trifluoromethyl)pyridine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances in the body. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to modulate the expression of genes involved in oxidative stress response and apoptosis. This modulation can lead to changes in cell survival and proliferation .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it has been found to inhibit the activity of certain kinases, which are enzymes that play a critical role in cell signaling pathways. Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to changes in its biological activity. Long-term exposure to this compound has been associated with alterations in cellular function, including changes in cell viability and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while higher doses can lead to significant biological changes. For example, high doses of this compound have been associated with toxic effects, including liver and kidney damage in animal studies. These findings highlight the importance of determining the appropriate dosage to minimize adverse effects .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which are responsible for its biotransformation. The compound can undergo various metabolic reactions, including oxidation and conjugation, leading to the formation of metabolites. These metabolic pathways can influence the compound’s biological activity and its effects on metabolic flux and metabolite levels .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can be transported across cell membranes through specific transporters or passive diffusion. Once inside the cell, this compound can interact with binding proteins, which can affect its localization and accumulation in specific cellular compartments .
Subcellular Localization
The subcellular localization of this compound can influence its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, this compound has been found to localize in the mitochondria, where it can affect mitochondrial function and energy production .
Properties
IUPAC Name |
2-methoxy-6-(trifluoromethyl)pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F3NO/c1-12-6-4-2-3-5(11-6)7(8,9)10/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBEYJZVICNLLDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=N1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40675079 | |
Record name | 2-Methoxy-6-(trifluoromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40675079 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34486-18-5 | |
Record name | 2-Methoxy-6-(trifluoromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40675079 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Methoxy-6-(trifluoromethyl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.